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Compound of Interest

Compound Name: 4-Amino-3-bromoisoquinoline

Cat. No.: B112583 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise yet comprehensive overview of the core molecular

properties of 4-Amino-3-bromoisoquinoline, a heterocyclic amine of interest in medicinal

chemistry and synthetic organic chemistry. The information is presented to be readily

accessible for researchers and professionals engaged in drug discovery and development.

Core Molecular Data
The fundamental molecular and physical properties of 4-Amino-3-bromoisoquinoline are

summarized in the table below. These data points are essential for stoichiometric calculations,

analytical characterization, and computational modeling.
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Property Value Reference(s)

Molecular Formula C₉H₇BrN₂ [1][2][3]

Molecular Weight 223.07 g/mol [1][2][3]

IUPAC Name 3-bromoisoquinolin-4-amine [1]

CAS Number 40073-37-8 [1][2][3]

Exact Mass 221.97926 Da [1]

Topological Polar Surface Area 38.9 Å² [1]

InChI Key
DERRKDMURMTHHF-

UHFFFAOYSA-N
[1]

Structural and Molecular Relationships
The chemical formula of a compound dictates its molecular weight and structure, which in turn

determine its chemical and physical properties. The following diagram illustrates the logical flow

from the basic chemical identifiers to its key molecular characteristics.
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Figure 1: Molecular Property Relationships
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Figure 1: Molecular Property Relationships

Experimental Protocols
While this guide focuses on the core molecular properties, it is important to note that these

values are confirmed through various experimental techniques. The molecular weight, for

instance, is typically verified using mass spectrometry. The synthesis of 4-Amino-3-
bromoisoquinoline and its precursors, such as 4-bromoisoquinoline, involves multi-step

chemical reactions that are foundational to obtaining the compound for study.[4][5] Detailed

synthetic procedures and characterization data can be found in specialized organic chemistry

literature.

Conclusion
This guide provides the essential molecular formula and weight for 4-Amino-3-
bromoisoquinoline, supplemented with key physicochemical properties. The structured
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presentation of this data is intended to support the work of researchers and scientists by

providing a quick and reliable reference for this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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